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Compound of Interest

4-Hydroxy-4-(4-nitrophenyl)butan-
Compound Name:
2-one

Cat. No.: B1623828

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to consolidate the current publicly available scientific knowledge
regarding the biological activity of the organic compound 4-Hydroxy-4-(4-nitrophenyl)butan-
2-one. Despite its availability as a chemical reagent, extensive research into its specific
biological functions appears limited. This document summarizes the existing information,
highlighting areas where further investigation is warranted.

Introduction

4-Hydroxy-4-(4-nitrophenyl)butan-2-one, with the molecular formula C10H11NOa4, is a -
hydroxy ketone. Its structure, featuring a hydroxyl group and a nitrophenyl substituent,
suggests the potential for various chemical interactions and biological activities. While the
synthesis of this compound is well-documented, particularly through aldol condensation
reactions, its biological profile remains largely unexplored in publicly accessible literature.

Summary of Biological Activity

The primary biological activity associated with 4-Hydroxy-4-(4-nitrophenyl)butan-2-one is its
potential as an enzyme inhibitor.[1] Scientific sources suggest that this compound may
influence the catalytic activity of various enzymes, which could in turn impact metabolic
pathways.[1] However, at present, there is a notable absence of specific, quantitative data in
peer-reviewed literature to substantiate these claims. Key missing information includes:
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e Specific Enzyme Targets: The precise enzymes that are inhibited by this compound have not
been identified.

e Quantitative Inhibition Data: There is no publicly available data such as ICso, ECso, or Ki
values to quantify its inhibitory potency.

e Mechanism of Action: The molecular mechanism by which it may inhibit enzyme function has
not been elucidated.

Due to this lack of specific data, a comprehensive analysis of its biological activity, including its
effects on signaling pathways and its potential therapeutic applications, cannot be provided at
this time.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one
is presented in Table 1.

Property Value Source
Molecular Formula C10H11NOa4 [1]
Molecular Weight 209.20 g/mol
Appearance Solid [1]
CAS Number 57548-40-0

Synthesis

The primary route for the synthesis of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one is the aldol
condensation of p-nitrobenzaldehyde and acetone.[1] This reaction can be catalyzed by various
means, including the use of chiral catalysts like L-proline to achieve asymmetric synthesis.[1]

Below is a generalized workflow for its synthesis.
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4-Hydroxy-4-(4-nitrophenyl)butan-2-one

Click to download full resolution via product page
Synthesis of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one.

Future Directions

The current body of scientific literature presents a significant opportunity for research into the
biological activities of 4-Hydroxy-4-(4-nitrophenyl)butan-2-one. Key areas for future
investigation include:

e Broad-Spectrum Biological Screening: Conducting a comprehensive screening of the
compound against a wide range of biological targets, including various enzymes, receptors,
and cell lines, to identify potential activities.

» Enzyme Inhibition Assays: If inhibitory activity is confirmed, detailed enzymatic assays
should be performed to identify the specific enzymes targeted, determine the mode of
inhibition, and quantify the potency (e.g., ICso values).

o Cell-Based Assays: Investigating the effects of the compound on cellular processes, such as
cell viability, proliferation, and signaling pathways, in relevant cell models.
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 In Vivo Studies: Should promising in vitro activity be identified, subsequent in vivo studies in
animal models would be necessary to evaluate its efficacy, pharmacokinetics, and safety
profile.

Conclusion

While 4-Hydroxy-4-(4-nitrophenyl)butan-2-one is a known chemical entity with established
synthetic routes, its biological activity remains largely uncharacterized in the public domain.
The assertion of its potential as an enzyme inhibitor is noted but lacks the empirical,
gquantitative data necessary for a thorough technical evaluation. This guide highlights the
current knowledge gap and underscores the need for further research to unlock the potential
biological and therapeutic applications of this compound. For researchers and drug
development professionals, this compound represents a largely unexplored area with potential
for novel discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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